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Compound of Interest

Compound Name: Diphenyl oxalate

Cat. No.: B1346652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diphenyl oxalate, a key compound

in the field of chemiluminescence and a versatile reagent in organic synthesis. This document

details its chemical and physical properties, provides in-depth experimental protocols for its

synthesis, and explores the mechanism of its most prominent application: peroxyoxalate

chemiluminescence.

Core Compound Identification and Properties
Diphenyl oxalate, also known by its IUPAC name diphenyl ethanedioate and the trademarked

name Cyalume, is the diester of phenol and oxalic acid.[1] It is a white crystalline solid primarily

recognized for its central role in the light-producing chemical reaction used in glow sticks.[1]

Molecular Structure:

Chemical Formula: C₁₄H₁₀O₄

CAS Number: 3155-16-6

SMILES: O=C(Oc1ccccc1)C(=O)Oc2ccccc2

The structure consists of a central oxalate group bonded to two phenyl rings via ester linkages.
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Physicochemical and Spectroscopic Data:

A summary of the key physical, chemical, and spectroscopic properties of diphenyl oxalate is

presented below for easy reference.

Property Value

Molecular Weight 242.23 g/mol

Appearance White crystalline solid

Melting Point 136 °C

Solubility

Insoluble in water; Soluble in organic solvents

such as ethyl acetate, acetone, and

dichloromethane.[2]

¹³C NMR (in DMSO-d₆)
Aromatic carbons and carbonyl carbon signals

are characteristic.

¹H NMR
Signals corresponding to the aromatic protons

of the phenyl rings.

Key IR Absorptions
Strong absorption bands corresponding to the

C=O stretching of the ester groups.

Synthesis of Diphenyl Oxalate: Experimental
Protocols
Diphenyl oxalate can be synthesized through several routes. The two most common methods

are the transesterification of dimethyl oxalate with phenol and the reaction of oxalyl chloride

with phenol.

Synthesis via Transesterification of Dimethyl Oxalate
This method involves the reaction of dimethyl oxalate with phenol in the presence of a catalyst,

typically a Lewis acid, to yield diphenyl oxalate and methanol.
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Caption: Synthesis of Diphenyl Oxalate via Transesterification.

Detailed Experimental Protocol:

Materials:

Dimethyl oxalate (DMO)

Phenol

TS-1 catalyst

A 250 mL three-necked round-bottom flask

Thermometer

Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle

Procedure:

Activate the TS-1 catalyst by drying it in an oven at 120°C for 2 hours, followed by

calcination at 550°C for 4 hours in a muffle furnace.

To the 250 mL flask, add dimethyl oxalate (0.1 mol), phenol (0.5 mol), and the activated

TS-1 catalyst (1.8 g).[3]

Equip the flask with a thermometer, reflux condenser, and magnetic stirrer.

Heat the reaction mixture to 180°C under atmospheric pressure with continuous stirring.[3]

Maintain the reaction at this temperature for 2 hours. To facilitate the removal of the

methanol byproduct and drive the reaction forward, circulate condensing water at 80°C

through the reflux condenser.[3]

After 2 hours, cool the reaction mixture to room temperature.

Separate the solid catalyst from the liquid product mixture by filtration.

The diphenyl oxalate can be purified from the resulting mixture by recrystallization from a

suitable solvent system, such as ethanol or a toluene/heptane mixture.

Synthesis from Oxalyl Chloride and Phenol
This is a common laboratory-scale synthesis that involves the reaction of the highly reactive

oxalyl chloride with phenol in the presence of a base to neutralize the HCl byproduct.

Detailed Experimental Protocol:

Materials:

Phenol

Oxalyl chloride
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Triethylamine (or another suitable base like pyridine)

Anhydrous diethyl ether (or toluene)

A three-necked round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Procedure:

In the three-necked flask, dissolve phenol (2 equivalents) and triethylamine (2 equivalents)

in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

Cool the flask in an ice bath to 0°C with continuous stirring.

Dissolve oxalyl chloride (1 equivalent) in anhydrous diethyl ether in the dropping funnel.

Add the oxalyl chloride solution dropwise to the stirred phenol and triethylamine solution

over a period of 30-60 minutes, maintaining the temperature at 0°C.

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for an additional 2-3 hours.

The triethylamine hydrochloride salt will precipitate out of the solution. Remove the salt by

vacuum filtration.

Wash the filtrate with a dilute acid solution (e.g., 5% HCl) to remove any remaining

triethylamine, followed by a wash with a saturated sodium bicarbonate solution, and finally

with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

diphenyl oxalate.
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Purify the crude product by recrystallization from ethanol to obtain white crystals of

diphenyl oxalate.

Peroxyoxalate Chemiluminescence
The most notable application of diphenyl oxalate is in peroxyoxalate chemiluminescence, the

chemical process that powers glow sticks.[1] The reaction involves the oxidation of diphenyl
oxalate by hydrogen peroxide, which generates a high-energy intermediate, 1,2-

dioxetanedione. This intermediate is unstable and decomposes into two molecules of carbon

dioxide, releasing a significant amount of energy. This energy is then transferred to a

fluorescent dye molecule, exciting it to a higher energy state. As the dye molecule returns to its

ground state, it emits a photon of light, producing the characteristic glow.[1]
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Caption: Mechanism of Peroxyoxalate Chemiluminescence.

Experimental Protocol for Chemiluminescence Demonstration:

Materials:

Diphenyl oxalate

A fluorescent dye (e.g., 9,10-diphenylanthracene for blue light, Rhodamine B for red light)
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A suitable solvent (e.g., a mixture of dichloromethane and ethyl acetate)

30% Hydrogen peroxide

A weak base catalyst (e.g., sodium salicylate or triethylamine)

Test tubes or vials

Procedure:

Prepare the Oxalate/Dye Solution: In a test tube, dissolve a small amount of diphenyl
oxalate (e.g., 50 mg) and a trace amount of the fluorescent dye in about 5 mL of the

solvent mixture.

Prepare the Activator Solution: In a separate test tube, carefully mix a small amount of the

base catalyst with a few drops of 30% hydrogen peroxide. Caution: Hydrogen peroxide is

a strong oxidizer. Handle with appropriate personal protective equipment.

Initiate Chemiluminescence: In a darkened room, add the activator solution to the

oxalate/dye solution.

Observe the emission of light. The color of the light will depend on the fluorescent dye

used. The intensity and duration of the light can be influenced by the concentrations of the

reactants, the choice of solvent, and the temperature.

Applications in Research and Development
Beyond its use in glow sticks, diphenyl oxalate and the principles of peroxyoxalate

chemiluminescence are valuable in various research and development contexts:

Analytical Chemistry: The high sensitivity of the chemiluminescent reaction makes it suitable

for detecting trace amounts of hydrogen peroxide or other components of the reaction

system.

Drug Delivery and Imaging: Researchers are exploring the use of peroxyoxalate

chemiluminescence in activatable probes for in vivo imaging, where the presence of a

specific analyte (like hydrogen peroxide, which is relevant in some disease states) triggers

the emission of light.
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Polymer Synthesis: Diphenyl oxalate can serve as a precursor in the synthesis of certain

high-performance polymers.[3]

This guide provides foundational knowledge and practical protocols for working with diphenyl
oxalate. As with all chemical procedures, it is imperative to consult relevant safety data sheets

and conduct a thorough risk assessment before undertaking any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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